Cas no 22775-37-7 (3,5-Dichloro-2-methoxybenzoic acid)

• Product Name: 3,5-Dichloro-2-methoxybenzoic acid
• CAS No: 22775-37-7
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD00017545
• CID: 262816
• PubChem ID: 89831
• Update Time: 2025-10-28

3,5-Dichloro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-methoxybenzoic acid
• Benzoic acid,3,5-dichloro-2-methoxy-
• 3,5-Dichloro-o-anisic acid
• Benzoic acid, 3,5-dichloro-2-methoxy-
• 3,5-Dichloro-2-methoxy-benzoic acid
• 3,5-dichloro-2-methoxybenzoicacid
• Oprea1_799587
• Oprea1_229980
• AUVSCSCAPKFMEK-UHFFFAOYSA-N
• BBL002620
• STK036802
• 3,5-dichloro-2-methoxy benzoic acid
• MFCD00017545
• AKOS000109268
• SR-01000239474
• UNII-R6Y7TP3UN4
• DS-17611
• SR-01000239474-1
• O10921
• NS00027256
• AI3-33373
• 22775-37-7
• EINECS 245-213-1
• SCHEMBL423692
• A816348
• DTXSID90177316
• BB 0245720
• CS-W008797
• EN300-393780
• Z57243689
• 2-METHOXY-3,5-DICHLOROBENZOIC ACID
• R6Y7TP3UN4
• FT-0638252
• 3 pound not5-Dichloro-2-methoxybenzoic acid
• DTXCID6099807
• DB-045986
• ALBB-012843

• MDL： MFCD00017545
• Inchi： 1S/C8H6Cl2O3/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： AUVSCSCAPKFMEK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1OC)Cl

Computed Properties

• Exact Mass: 219.96900
• Monoisotopic Mass: 219.969399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 333.2±37.0 °C at 760 mmHg
• Flash Point: 155.3±26.5 °C
• Refractive Index: 1.576
• PSA: 46.53000
• LogP: 2.70020

3,5-Dichloro-2-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3,5-Dichloro-2-methoxybenzoic acid

Introduction to 3,5-Dichloro-2-methoxybenzoic acid (CAS No: 22775-37-7)

3,5-Dichloro-2-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 22775-37-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a unique structural configuration with chloro and methoxy substituents, which imparts distinct chemical properties and functionalities. The presence of two chlorine atoms at the 3rd and 5th positions, combined with a methoxy group at the 2nd position, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The compound's molecular formula, C₈H₅Cl₂O₃, reflects its composition and suggests a high degree of polarity due to the electronegative chlorine atoms and the hydroxyl group. This polarity enhances its solubility in polar solvents, making it suitable for various reaction conditions in pharmaceutical synthesis. The 3,5-Dichloro-2-methoxybenzoic acid structure is particularly interesting because it can serve as a precursor for more complex molecules, including pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in 3,5-Dichloro-2-methoxybenzoic acid due to its potential applications in drug development. Researchers have been exploring its role as a building block in the synthesis of active pharmaceutical ingredients (APIs). For instance, modifications of this scaffold have led to the discovery of novel compounds with anti-inflammatory, antimicrobial, and anticancer properties. The chloro and methoxy groups provide reactive sites that can be further functionalized through various chemical reactions, such as nucleophilic substitution or coupling reactions.

One of the most compelling aspects of 3,5-Dichloro-2-methoxybenzoic acid is its utility in medicinal chemistry. The benzoic acid core is well-known for its pharmacological activity, and derivatives thereof have been widely used in the treatment of various diseases. The introduction of chlorine atoms enhances electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Similarly, the methoxy group can influence metabolic pathways and improve bioavailability. These features make 3,5-Dichloro-2-methoxybenzoic acid a valuable asset in the quest for new therapeutic agents.

Recent studies have highlighted the compound's role in the development of targeted therapies. For example, researchers have investigated its potential as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of 3,5-Dichloro-2-methoxybenzoic acid allow for precise tuning of electronic properties, enabling the design of molecules that can selectively interact with biological targets. This specificity is essential for reducing side effects and improving treatment efficacy.

The synthesis of 3,5-Dichloro-2-methoxybenzoic acid is another area of active research. Chemists have developed efficient methods to produce this compound using both traditional organic synthesis techniques and modern catalytic processes. Advances in green chemistry have also led to more sustainable approaches, minimizing waste and reducing energy consumption. These innovations are critical for ensuring that pharmaceutical intermediates like 3,5-Dichloro-2-methoxybenzoic acid can be produced responsibly.

In addition to its pharmaceutical applications, 3,5-Dichloro-2-methoxybenzoic acid has shown promise in other fields. For instance, it has been used as an intermediate in the synthesis of dyes and pigments due to its ability to form stable complexes with metal ions. These complexes exhibit vibrant colors and are used in various industrial applications. Furthermore, the compound's reactivity makes it useful in material science research, where it can contribute to the development of new polymers and coatings.

The future prospects for 3,5-Dichloro-2-methoxybenzoic acid are bright given its versatility and potential applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. By leveraging cutting-edge synthetic methods and computational tools, scientists can design even more effective derivatives with tailored properties.

In conclusion,3,5-Dichloro-2-methoxybenzoic acid (CAS No: 22775-37-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis,4, offering opportunities for developing novel therapeutics,4, while also finding utility in other industries such as materials science and dye manufacturing. As research progresses,4, we can expect further innovations that will expand its applications4, solidifying its position as a cornerstone of modern chemical research.